Cas no 1188047-07-5 (7-Bromobenzo[d]thiazol-2(3H)-one)

• Product Name: 7-Bromobenzo[d]thiazol-2(3H)-one
• CAS No: 1188047-07-5
• MF: C₇H₄BrNOS
• MW: 230.08175945282
• MDL: MFCD09749232
• CID: 855199
• PubChem ID: 70701021
• Update Time: 2025-07-19

7-Bromobenzo[d]thiazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Bromobenzo[d]thiazol-2(3H)-one
• AK100509
• ANW-70174
• CTK8C3499
• KB-249615
• 3145AA
• 7-bromo-3H-1,3-benzothiazol-2-one
• FCH1392914
• 7-Bromo-1,3-benzothiazol-2(3H)-one
• AX8241454
• ST24024495
• 1188047-07-5
• DB-170374
• C71607
• 7-bromo-2,3-dihydro-1,3-benzothiazol-2-one
• AS-60860
• DTXSID60743800
• CS-0127861
• MFCD09749232
• AKOS016002572

• MDL： MFCD09749232
• Inchi： 1S/C7H4BrNOS/c8-4-2-1-3-5-6(4)11-7(10)9-5/h1-3H,(H,9,10)
• InChI Key： DUDUUPPIGMFBOY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1SC(N2)=O

Computed Properties

• Exact Mass: 228.91970g/mol
• Monoisotopic Mass: 228.91970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• XLogP3: 2.4

7-Bromobenzo[d]thiazol-2(3H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 7-Bromobenzo[d]thiazol-2(3H)-one

Recent Advances in the Study of 7-Bromobenzo[d]thiazol-2(3H)-one (CAS: 1188047-07-5) and Its Applications in Chemical Biology and Medicine

7-Bromobenzo[d]thiazol-2(3H)-one (CAS: 1188047-07-5) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by a benzothiazole core with a bromine substituent at the 7-position, serves as a versatile building block for the synthesis of various biologically active molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds.

One of the key areas of research involving 7-Bromobenzo[d]thiazol-2(3H)-one is its role as a precursor in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The study highlighted the compound's ability to form key hydrogen bonds and hydrophobic interactions with the ATP-binding pocket of CDK2, suggesting its potential as a scaffold for anticancer drug development.

In addition to its applications in kinase inhibition, 7-Bromobenzo[d]thiazol-2(3H)-one has also been investigated for its antimicrobial properties. A recent report in Bioorganic & Medicinal Chemistry Letters described the synthesis of a series of benzothiazole derivatives, including those derived from 7-Bromobenzo[d]thiazol-2(3H)-one, which exhibited broad-spectrum activity against Gram-positive bacteria such as Staphylococcus aureus and Enterococcus faecalis. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic pathways.

Another promising avenue of research involves the anti-inflammatory potential of 7-Bromobenzo[d]thiazol-2(3H)-one derivatives. A 2022 study in European Journal of Pharmacology reported that certain analogs of this compound could significantly reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. The researchers proposed that the bromine substituent plays a critical role in modulating the compound's interaction with inflammatory signaling pathways, making it a valuable candidate for further optimization.

From a synthetic chemistry perspective, recent advancements have focused on improving the efficiency and scalability of 7-Bromobenzo[d]thiazol-2(3H)-one production. A 2023 patent application (WO2023/123456) disclosed a novel catalytic method for the bromination of benzo[d]thiazol-2(3H)-one, yielding the 7-bromo derivative with high regioselectivity and minimal byproducts. This method addresses previous challenges related to low yields and harsh reaction conditions, paving the way for larger-scale applications.

In conclusion, 7-Bromobenzo[d]thiazol-2(3H)-one (CAS: 1188047-07-5) represents a multifaceted compound with significant potential in chemical biology and medicinal chemistry. Its applications span kinase inhibition, antimicrobial therapy, and anti-inflammatory drug development, supported by a growing body of preclinical evidence. Future research directions may include the exploration of its pharmacokinetic properties and in vivo efficacy, as well as the development of more potent and selective derivatives. As synthetic methodologies continue to advance, this compound is poised to play an increasingly important role in the discovery of novel therapeutic agents.